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SNIPER(ABL)-033 Profile

SNIPER(ABL)-033 is a heterobifunctional molecule classified as a PROTAC (PROteolysis TArgeting
Chimera) or more specifically, a SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser). Its
designed purpose is to induce the degradation of the BCR-ABL oncoprotein, a key driver in Chronic

Myelogenous Leukemia (CML) [1].

The table below summarizes its core characteristics based on the search results:

Attribute Description

Mechanism of Action Recruits BCR-ABL to E3 ubiquitin ligases (clAP1/2, XIAP), prompting its
ubiquitination and degradation by the proteasome [2] [1].

Target BCR-ABL fusion protein (oncogenic driver in CML) [3].

DCso (Degradation 0.3 pM in cellular assays [3].
Concentration)

Molecular Composition Composed of an ABL inhibitor (HG-7-85-01) linked to an IAP ligand
(LCL161 derivative) [3].

Primary Application Research tool for targeted protein degradation studies [3].
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Experimental Context and a Key Alternative

The foundational study for this class of degraders explored molecules that bind to an allesteric site on BCR-

ABL, a different location than traditional ATP-competitive inhibitors [2]. In this study, a compound called
SNIPER(ABL)-062 demonstrated superior performance.

The table below compares SNIPER(ABL)-033 with SNIPER(ABL)-062 based on the available data:

Feature

SNIPER(ABL)-033

SNIPER(ABL)-062 (from research literature)

Reported DCso

Binding Affinity

(ABL1 ICs0)

IAP Binding
Affinity

Key Evidence

Availability

0.3 UM [3]

Information not available in

search results

Information not available in
search results

Data from commercial

supplier [3]

Available for purchase as a
research chemical [3] [1]

Potent degradation observed from 30 nM,
maximum at 100-300 nM [2].

360 nM [2].
Retained strong binding to clAP1 (ICso 86 nM)
and XIAP (ICso 120 nM) [2].

Peer-reviewed publication; degradation shown to
be proteasome-dependent and require E3 ligase
binding [2].

Primarily a research compound referenced in
scientific literature [2].

Molecular Mechanism of SNIPERS

The following diagram illustrates the mechanism by which SNIPER(ABL)-033 induces the degradation of

the BCR-ABL protein.
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The mechanism involves several key steps [2] [1] [4]:

The warhead moiety of SNIPER(ABL)-033 binds to the BCR-ABL protein (Protein of Interest, POI).
The anchor moiety simultaneously binds to an E3 Ubiquitin Ligase (in this case, an IAP family

member).

This forced proximity leads to the transfer of ubiquitin chains onto the BCR-ABL protein.
The polyubiquitinated BCR-ABL is recognized and degraded by the proteasome.

The SNIPER molecule is recycled to catalyze another round of degradation.

Reliability Assessment & Research Considerations

¢ Mechanistic Validation: The core mechanism is scientifically sound and supported by peer-reviewed
research on the SNIPER platform, including studies on similar BCR-ABL degraders [2].

e Comparative Performance: Based on the available data, SNIPER(ABL)-062 appears to be a more
potent degrader in cellular models than SNIPER(ABL)-033 [2]. Your project goals will determine if the
higher potency of SNIPER(ABL)-062 is necessary.
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¢ Critical Information Gaps: The search results lack independent validation, data on selectivity,
cytotoxicity, and effects in primary cell lines or in vivo models for SNIPER(ABL)-033. This information
is crucial for a full reliability assessment.

Suggestions for Further Investigation

To make a fully informed decision, you could:

e Consult Full Text Publications: Deepen your analysis by reading the foundational papers, such as
the one on allosteric SNIPERS [2].

e Search Broader Literature: Look for publications that cite the key paper on SNIPER(ABL)-062, as
they may contain direct comparisons or later-generation compounds.

e Evaluate Newer Technologies: The field of targeted protein degradation is advancing rapidly.
Investigate whether newer PROTACSs against BCR-ABL with potentially improved profiles have been
developed since these studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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